2-(1-Ethyl-propylidene)-malonic acid dimethyl ester

• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: dimethyl 2-pentan-3-ylidenepropanedioate
• InChI: InChI=1S/C10H16O4/c1-5-7(6-2)8(9(11)13-3)10(12)14-4/h5-6H2,1-4H3
• InChI Key: MNQWQQUJQOLDLW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C(C(=O)OC)C(=O)OC)CC

Description

2-(1-Ethyl-propylidene)-malonic acid dimethyl ester is a useful research compound. Its molecular formula is C10H16O4 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step A To a solution of dimethyl malonate (10 g, 75 mmol), 3-pentanone (6.5 g, 75 mmol) and pyridine (7.9 g, 100 mmol) in anhydrous tetrahydrofuran (300 mL) at 0° C. was added a dichloromethane solution (1 M) of TiCl4 (100 mL, 100 mmol) during a period of 1 h. After the addition was finished, the reaction mixture was gradually warmed room temperature and stirred for 18 h. Water was added to quench the reaction. The mixture was extracted with ethyl ether. The organic layer was separated, and the aqueous layer was extracted with ethyl acetate. The organic layers were combined, concentrated. The residue was purified by chromatography (EtOAc:hexanes=1:20) to give 2-(1-ethyl-propylidene)-malonic acid dimethyl ester as a light yellow oil (7 g, 46%).